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Executive Summary

This technical guide provides a comprehensive overview of Metazachlor ethanesulfonic acid

(ESA) sodium salt, a primary and environmentally significant metabolite of the chloroacetamide
herbicide, metazachlor. This document is intended for researchers, environmental scientists,
and analytical chemists who require detailed information on the chemical identity,
physicochemical properties, environmental behavior, ecotoxicological profile, and analytical
determination of this compound. As a persistent and mobile molecule, Metazachlor ESA is
increasingly a focal point in environmental monitoring and water quality assessment. This guide
synthesizes current scientific knowledge to provide a robust resource for understanding and
investigating this important herbicide metabolite.

Chemical Identity and Physicochemical Properties

Metazachlor ESA sodium salt is the sulfonated transformation product of metazachlor. The
substitution of the chlorine atom with a sulfonic acid group, and its subsequent existence as a
sodium salt, dramatically increases its polarity and water solubility compared to the parent
compound.
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Chemical Identifiers

A clear understanding of the various identifiers for this compound is crucial for accurate
literature searching and regulatory compliance.

Identifier Value Source

sodium 2-((2,6-dimethylphenyl)
(1H-pyrazol-1-

IUPAC Name ] Generated from structure
ylmethyl)amino)-2-

oxoethanesulfonate

CAS Number 1231710-68-1 [1][2]13]

Metazachlor ethanesulfonic

acid sodium salt, Metazachlor
Synonyms , _ [31[4]

Metabolite BH479-8 sodium

salt

172960-62-2 (for the acid form
Related CAS _ [4]1(5]
or unlabelled sodium salt)

Molecular Formula C14H16N3NaO4S [11[3]

Molecular Weight 345.35 g/mol [3]

Physicochemical Properties

The physicochemical properties of Metazachlor ESA sodium salt govern its environmental
transport and fate. Notably, there is a lack of experimentally determined data for several key
properties of the solid material in publicly available literature, which presents a challenge for
comprehensive risk assessment.
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Property

Value

Remarks and Source

Appearance

Solid

[1]

Water Solubility

Expected to be high; a solution
in acetonitrile is described as

"completely soluble" in water.

The high polarity of the
sulfonate group suggests high

aqueous solubility.[2]

Melting Point

No data available

[1]

Boiling Point

No data available

[1]

Vapor Pressure

No data available

[1]

logKow (Octanol-Water

Partition Coefficient)

No data available for the
sodium salt. The parent acid
has a calculated XLogP3 of
0.8.

The low logKow of the acid
form indicates low potential for

bioaccumulation.[5]

Formation and Environmental Significance

Metazachlor ESA is not applied to the environment directly but is formed from the degradation
of the parent herbicide, metazachlor. Understanding this transformation is key to predicting its
occurrence in the environment.

Metabolic Pathway

Metazachlor is a selective, pre-emergence herbicide used to control grasses and broadleaf
weeds.[6] In soil and plants, it undergoes metabolic degradation. The primary pathway leading
to the formation of Metazachlor ESA involves the substitution of the chlorine atom with
glutathione, followed by a series of enzymatic cleavage and oxidation steps, ultimately resulting
in the formation of the ethanesulfonic acid metabolite.[6]
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Caption: Metabolic degradation of Metazachlor to its primary ESA and OA metabolites.

Environmental Fate and Transport

The chemical properties of Metazachlor ESA sodium salt dictate its behavior in the
environment, leading to its characterization as a persistent and mobile water contaminant.

Persistence

The parent compound, metazachlor, has a variable half-life in soil, ranging from approximately
13 to 78 days depending on soil type and environmental conditions.[7] The resulting ESA
metabolite is significantly more persistent. While specific half-life data for Metazachlor ESA is
limited, related studies on chloroacetamide metabolites suggest that it persists in the
environment for extended periods, leading to its detection in water bodies long after the
application of the parent herbicide.[8]

Mobility

The high water solubility and low octanol-water partition coefficient of Metazachlor ESA result in
weak adsorption to soil particles and high mobility in the soil column. This is quantified by the
soil organic carbon-water partitioning coefficient (Koc). While an experimental Koc value for
Metazachlor ESA is not readily available, a low value is inferred from its physicochemical
properties.[9] A low Koc indicates a low affinity for soil organic matter, meaning the compound
is more likely to remain in the soil water phase and be transported via leaching into
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groundwater or in runoff to surface waters.[9] This high mobility is the primary reason for its
frequent detection in water monitoring programs.[8]

Ecotoxicological Profile

Assessing the potential risk of Metazachlor ESA to non-target organisms is a critical component
of its environmental evaluation.

Aquatic Toxicity

A key finding is that the metabolites of metazachlor, including the ESA form, are significantly
less toxic to aquatic organisms than the parent compound. Studies have shown the toxicity of
Metazachlor ESA to be at least three orders of magnitude lower than that of metazachlor.

For context, the aquatic toxicity of the parent compound, metazachlor, is presented below:

Organism Endpoint Value (mgIL) Source

Salmo gairdneri

) 96h LCso 4.0 [10]
(Rainbow Trout)
Lepomis macrochirus
_ . 96h LCso 15 [10]
(Bluegill Sunfish)
Daphnia magna )
48h ECso Moderately toxic [10]
(Water Flea)
Green Algae 96h ECso 1.63 [10]

While the acute toxicity of Metazachlor ESA is low, its persistence and potential for long-term
exposure in aquatic ecosystems warrant further investigation into potential chronic and
sublethal effects on sensitive species.

Analytical Methodology

The reliable detection and quantification of Metazachlor ESA sodium salt in environmental
matrices, particularly water, is essential for monitoring and regulatory purposes. The standard
and most widely accepted method is U.S. Environmental Protection Agency (EPA) Method 535.
[11][12][13]

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://anrcatalog.ucanr.edu/pdf/8161.pdf
https://www.researchgate.net/figure/Concentrations-of-metazachlor-and-its-TP-M-ESA-and-M-OA-at-the-outlet-of-the-catchment-in_fig7_350848022
https://openknowledge.fao.org/server/api/core/bitstreams/821eac76-c6f4-4f1c-b5d6-78eaab6d7ed5/content
https://openknowledge.fao.org/server/api/core/bitstreams/821eac76-c6f4-4f1c-b5d6-78eaab6d7ed5/content
https://openknowledge.fao.org/server/api/core/bitstreams/821eac76-c6f4-4f1c-b5d6-78eaab6d7ed5/content
https://openknowledge.fao.org/server/api/core/bitstreams/821eac76-c6f4-4f1c-b5d6-78eaab6d7ed5/content
https://www.agilent.com/cs/library/applications/SI-A-1017.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://www.organomation.com/hubfs/EPA%20Method%20535.pdf?hsLang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

EPA Method 535: A Workflow Overview

This method utilizes solid-phase extraction (SPE) followed by liquid chromatography-tandem
mass spectrometry (LC-MS/MS) to achieve the low detection limits required for drinking water

analysis.[11][14]
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Caption: Workflow for the analysis of Metazachlor ESA in water by EPA Method 535.
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Detailed Experimental Protocol (Based on EPA Method
535)

This protocol provides a step-by-step guide for the determination of Metazachlor ESA sodium
salt in drinking water.

1. Sample Preparation and Preservation:
o Collect a 250 mL water sample in an amber glass bottle.

» Preserve the sample by adding ammonium chloride to a final concentration of 100 mg/L to
dechlorinate the water.[13]

o Store samples at < 6°C and protect from light until extraction. Samples should be extracted
within 14 days of collection.[14]

2. Solid-Phase Extraction (SPE):
» Use a solid-phase extraction cartridge containing 0.5 g of nonporous graphitized carbon.[13]

o Condition the cartridge by passing 20 mL of 10 mM ammonium acetate in methanol, followed
by 30 mL of reagent water. Do not allow the cartridge to go dry.[11]

¢ Pass the 250 mL water sample through the conditioned cartridge at a flow rate of 10-15
mL/min.[12]

o After loading, rinse the cartridge with 5 mL of reagent water and dry it under vacuum for
approximately 3 minutes.[11]

3. Elution and Concentration:

o Elute the analytes from the cartridge with 15 mL of 10 mM ammonium acetate in methanol,
collecting the eluate in a concentrator tube.[11]

o Evaporate the eluate to dryness under a gentle stream of nitrogen in a water bath heated to
60-70°C.[12]

o Reconstitute the residue in 1 mL of 5 mM aqueous ammonium acetate.[13]
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e Add an internal standard (e.g., Butachlor ESA) and transfer the final extract to an
autosampler vial for analysis.[12]

4. LC-MS/MS Analysis:

e Liquid Chromatography (LC):

[¢]

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 um).

[¢]

Mobile Phase A: 5 mM aqueous ammonium acetate.

Mobile Phase B: Methanol.

[e]

o

Gradient: A suitable gradient program to separate Metazachlor ESA from other metabolites
and matrix interferences.

o

Injection Volume: 100 pL.[13]

o Tandem Mass Spectrometry (MS/MS):
o lonization: Electrospray lonization in negative mode (ESI-).
o Acquisition Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor at least two transitions for quantification and confirmation to
enhance selectivity and reduce the possibility of false positives.[12]

Conclusion

Metazachlor ESA sodium salt is a key environmental metabolite that serves as an important
indicator of the impact of metazachlor herbicide use on water resources. Its high persistence
and mobility lead to its widespread presence in groundwater and surface water. While
exhibiting significantly lower acute toxicity than its parent compound, its environmental
presence necessitates continued monitoring. The standardized analytical methodology
provided by EPA Method 535 offers a robust and sensitive approach for the quantification of
this compound, enabling accurate assessment of water quality and informing environmental
management strategies. Further research into the chronic ecotoxicological effects and the
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development of a comprehensive, publicly available dataset of its physicochemical properties
would greatly benefit future risk assessments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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